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Compound of Interest |

Compound Name: 4-Hydrazinylbenzohydrazide
CAS No.: 93574-69-7
Cat. No.: B1607787
Get Quote
. J

A Note on Chemical Nomenclature: This guide addresses the physical and chemical properties
of benzohydrazide derivatives. The specific query for "4-Hydrazinylbenzohydrazide" does not
correspond to a commonly cataloged chemical substance. The structure implied by this name,
featuring two hydrazinyl groups, suggests potential high reactivity and instability. This
document will therefore focus on the well-characterized and widely utilized analogue, 4-
Hydroxybenzhydrazide, providing a comprehensive technical overview for researchers,
scientists, and drug development professionals. Should "4-Hydrazinylbenzohydrazide" be a
novel or less common compound, a CAS number or structural formula would be required for a
more targeted analysis.

Introduction to 4-Hydroxybenzhydrazide

4-Hydroxybenzhydrazide (4-HBH), also known as p-hydroxybenzoic acid hydrazide, is a
versatile organic compound that serves as a crucial building block in medicinal chemistry and
analytical sciences. Its structure, featuring a hydroxyl group, a benzene ring, and a hydrazide
moiety, imparts a range of biological activities and chemical functionalities. This guide provides
an in-depth exploration of its core properties, synthesis, and applications.
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Chemical Identity and Structure

¢ |[UPAC Name: 4-hydroxybenzohydrazide

Synonyms: p-Hydroxybenzoic acid hydrazide, 4-Hydroxybenzoylhydrazine.[1][2]

CAS Number: 5351-23-5.[1][2][3]

Molecular Formula: C7HsN20:2.[3]

Molecular Weight: 152.15 g/mol .[1][3]
Molecular Structure:

Caption: Chemical structure of 4-Hydroxybenzhydrazide.

Physical and Chemical Properties

4-Hydroxybenzhydrazide is typically a white to slightly beige fine crystalline powder.[4] Its key
physical and chemical properties are summarized in the table below.

Property Value Source
Melting Point 264-266 °C (decomposes) [1][4]
Boiling Point ~274.61 °C (rough estimate) [4]

Acetic acid: water (1:1): 25
Solubility mg/mL, clear, colorless to [1][4]

faintly yellow. Water: 26.5 g/L

pKa 8.57 + 0.15 (Predicted) [4]

White to slightly beige fine
Appearance , [4]
crystalline powder

Stability and Storage: Store in a cool, dry place, typically between +15°C to +25°C.[4]

Spectroscopic Data
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Spectroscopic analysis is crucial for the identification and characterization of 4-
Hydroxybenzhydrazide.

Spectroscopy Type Key Features

The proton NMR spectrum will show

characteristic signals for the aromatic protons,

the amine protons of the hydrazide group, and
1H-NMR _

the hydroxyl proton. The aromatic protons

typically appear as doublets due to para-

substitution.

The carbon NMR spectrum will display distinct

peaks for the aromatic carbons, with the carbon
BC-NMR

attached to the hydroxyl group and the carbonyl

carbon showing characteristic downfield shifts.

The IR spectrum will exhibit characteristic
absorption bands for the O-H stretch of the

IR Spectroscopy hydroxyl group, N-H stretching of the hydrazide,
C=0 stretching of the carbonyl group, and C=C

stretching of the aromatic ring.

The mass spectrum will show the molecular ion
Mass Spectrometry peak corresponding to the molecular weight of
the compound (152.15 g/mol ).

Synthesis and Purification

The synthesis of benzohydrazide derivatives can be achieved through several methods. A
common approach involves the reaction of a corresponding ester with hydrazine hydrate.[5]

General Synthesis Workflow:
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Caption: General workflow for the synthesis of 4-Hydroxybenzhydrazide.

Detailed Protocol: Synthesis of 4-Hydroxybenzhydrazide
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e Reaction Setup: In a round-bottom flask, combine methyl 4-hydroxybenzoate and a slight
molar excess of hydrazine hydrate in a suitable solvent, such as ethanol.

o Reflux: Heat the mixture to reflux for several hours. The progress of the reaction can be
monitored using thin-layer chromatography (TLC).

e Cooling and Precipitation: After the reaction is complete, allow the mixture to cool to room
temperature. A white precipitate of 4-Hydroxybenzhydrazide should form.

e |solation: Collect the precipitate by vacuum filtration.

e Washing: Wash the collected solid with cold water to remove any unreacted hydrazine
hydrate and other water-soluble impurities.

 Purification: For higher purity, the crude product can be recrystallized from a suitable solvent,
such as ethanol.

e Drying: Dry the purified product under vacuum to obtain the final white crystalline solid.

Applications in Research and Drug Development

Hydrazide and hydrazone derivatives are of significant interest in medicinal chemistry due to
their wide range of biological activities.[6][7][8]

Antioxidant Activity: The presence of the hydroxyl group and the hydrazide-hydrazone
fragment contributes to the antioxidant properties of these compounds.[9]

e Enzyme Inhibition: Derivatives of 4-Hydroxybenzhydrazide have been investigated as
inhibitors of various enzymes, including monoamine oxidase B (MAO-B) and
acetylcholinesterase (AChE), which are relevant targets in neurodegenerative diseases like
Alzheimer's.[9][10]

o Antimicrobial and Anticancer Agents: The benzohydrazide scaffold is found in compounds
with antibacterial, antifungal, and anticancer properties.[7][11]

¢ Analytical Reagent: 4-Hydroxybenzhydrazide is used in analytical chemistry, for instance, in
the colorimetric assay for estimating reducing sugars.[4] It is also used for determining the
concentration of maltose from starch digestion.[4]
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e Synthetic Intermediate: It serves as a precursor for the synthesis of various heterocyclic
compounds and other bioactive molecules.[6]

Safety and Handling
4-Hydroxybenzhydrazide is classified as an irritant.[3]
» Hazard Statements:

o H315: Causes skin irritation.[3]

o H319: Causes serious eye irritation.[3]

o H335: May cause respiratory irritation.[3]

e Precautionary Statements:

[¢]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.|3]

o

P280: Wear protective gloves/eye protection/face protection.[3]

o

P302 + P352: IF ON SKIN: Wash with plenty of water.[3]

[¢]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[3]

Always consult the Safety Data Sheet (SDS) before handling this chemical.

Conclusion

4-Hydroxybenzhydrazide is a valuable compound with a rich chemistry and a broad spectrum
of applications, particularly in the fields of medicinal and analytical chemistry. Its well-defined
physical and chemical properties, coupled with its straightforward synthesis, make it an
important tool for researchers and drug developers. Further exploration of its derivatives
continues to yield novel compounds with promising therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607787?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

